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Compound of Interest

Compound Name: Dalargin

Cat. No.: B549230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dalargin, a synthetic hexapeptide analogue of the endogenous opioid [Leu]-enkephalin, has

demonstrated a range of biological activities. This guide provides a comparative overview of its

effects observed in living organisms (in vivo) versus controlled laboratory settings (in vitro),

supported by experimental data and methodologies.

Quantitative Data Summary
The following tables summarize the key quantitative findings from various studies on Dalargin,

offering a clear comparison between its in vivo and in vitro activities.

Table 1: In Vitro Receptor Binding and Activity
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Parameter
Tissue/Prepara
tion

Receptor Type Value Reference

Naloxone KB
Guinea-pig

myenteric plexus
µ-opioid 3.0 nM [1]

[Met5]-dalargin

KB

Hamster and

mouse vasa

deferentia

δ/µ-opioid 5.5 nM [1][2]

[L-Ala2]-dalargin

KB

Guinea-pig

myenteric plexus
Multiple opioid 7.9 nM [1][2]

Dalarginamide

KB

Hamster vasa

deferentia
δ-opioid 5.0 nM [2]

N-Me-[L-Phe4]-

dalarginamide

KB

Not Specified µ-opioid 2.6 nM [1][2]

Table 2: In Vivo Efficacy and Dosage
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Effect Animal Model Dosage Outcome Reference

Cytoprotection

Rat (cystamine-

induced

duodenal ulcer)

10 µg/kg
Prevention of

ulceration
[3]

Anti-stress
Rat (chronic

stress)
Not Specified

Normalization of

behavioral and

morphological

changes

[4]

Ulcerative Colitis
Mouse (DSS-

induced)
100 µg/kg daily

Decrease in

TGF-β, increase

in EGF

[5][6]

Analgesia
Mouse (hot-plate

test)
Intravenous

No central

analgesic effect

without a vector

[7]

Wound Healing Not Specified Not Specified

Promotes

healing of

duodenal and

gastric ulcers

[8]

Signaling Pathways and Mechanisms of Action
Dalargin primarily exerts its effects through interaction with opioid receptors, predominantly µ

(mu) and δ (delta) receptors. The downstream signaling cascade initiated by Dalargin binding

to these G-protein coupled receptors (GPCRs) leads to various cellular responses.
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Extracellular Space
Cell Membrane

Intracellular Space

Dalargin Opioid Receptor
(µ or δ)

Binds G-protein
(Gi/Go)

Activates

Adenylyl Cyclase
Inhibits

Ion Channels
(↑ K+, ↓ Ca2+)

Modulates

MAPK Pathway
(e.g., ERK)

Activates

↓ cAMP

Cellular Response
(e.g., ↓ Neurotransmission, ↑ Cell Survival)
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In Vitro Bioassay Workflow

Isolate Tissue
(e.g., Guinea-pig myenteric plexus)

Mount in Organ Bath

Electrical Stimulation
(induce contractions)

Add Dalargin
(cumulative concentrations)

Measure Inhibition of Contractions

Data Analysis
(IC50, KB calculation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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